N-Neopentylcyclohexanamine
Overview
Description
N-Neopentylcyclohexanamine is a chemical compound with the molecular formula C11H23N and a molecular weight of 169.31 . It is used for research and development purposes .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the search results . These properties could include characteristics like boiling point, melting point, solubility, and stability.
Scientific Research Applications
Analytical Characterization and Biological Matrices
Studies have developed and validated analytical methodologies for characterizing arylcyclohexylamines, a related class to N-Neopentylcyclohexanamine. For instance, De Paoli et al. (2013) characterized three psychoactive arylcyclohexylamines and developed a robust analytical method using liquid chromatography and mass spectrometry for their determination in blood, urine, and vitreous humor. This method proved accurate for qualitative and quantitative analysis in biological fluids, showcasing the potential for similar analytical approaches to this compound (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Potential Therapeutic Uses
While direct applications of this compound in therapy are not documented, the broader class of compounds to which it belongs offers insights into potential therapeutic avenues. Research on compounds like N-acetylcysteine (NAC), which shares some pharmacological pathways with arylcyclohexylamines, demonstrates efficacy in treating psychiatric disorders by modulating neurotropic, glutamatergic, and inflammatory pathways. Dean, Giorlando, and Berk (2011) highlighted NAC's promise in addiction, compulsive disorders, and mood disorders, suggesting that compounds like this compound could be explored for similar psychiatric applications (Dean, Giorlando, & Berk, 2011).
Novel Synthetic Approaches
Synthetic methodologies offer insights into the production and modification of compounds structurally related to this compound. Wallach et al. (2016) described the syntheses of fifteen N-alkyl-arylcyclohexylamines, providing analytical characterizations that could support the development of novel compounds with potentially beneficial properties. This research underscores the importance of synthetic flexibility in creating derivatives for various applications, including pharmacological research (Wallach, Colestock, Cicali, Elliott, Kavanagh, Adejare, Dempster, & Brandt, 2016).
Safety and Hazards
Properties
IUPAC Name |
N-(2,2-dimethylpropyl)cyclohexanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N/c1-11(2,3)9-12-10-7-5-4-6-8-10/h10,12H,4-9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGWIKJLIVDTWHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CNC1CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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